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Compound of Interest

Compound Name: Direct Red 75 tetrasodium

Cat. No.: B15546832

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
Direct Red 75 tetrasodium salt (CAS No: 2829-43-8), a disazo dye. The document details its
solubility in aqueous and organic media, presents a standardized experimental protocol for
solubility determination, and illustrates the workflow for solubility assessment.

Introduction

Direct Red 75, also known as C.I. 25380, Chlorazol Fast Pink BK, or Sirius Rose BB, is a
water-soluble dye widely used in biological staining and for coloring paper, leather, silk, and
wool.[1][2][3] Its molecular structure, featuring multiple sulfonate groups, imparts a significant
affinity for water.[4] Understanding its solubility is critical for its application in various scientific
and industrial processes, ensuring optimal performance and reproducibility.

Chemical Structure: Direct Red 75 is a tetrasodium salt with the molecular formula
Cs3H22NsNasO15S4.[1][5] The presence of four sodium sulfonate groups makes it a highly polar
molecule, which is the primary determinant of its solubility profile.

Solubility Data

The solubility of Direct Red 75 is highest in water and significantly lower in organic solvents.
The data is summarized below for easy comparison.
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2.1 Aqueous Solubility

The solubility of Direct Red 75 in water is temperature-dependent, increasing as the
temperature rises.[4] This property is crucial when preparing stock solutions or performing
dyeing processes at elevated temperatures.

Temperature Solubility (g/L)
60 °C (140 °F) 35
97 °C (207 °F) 42

[Data sourced from World dye variety[1]]

2.2 Organic Solvent Solubility

Direct Red 75 exhibits limited to no solubility in most organic solvents. This is consistent with its

highly polar and ionic nature.[1][2][5]

Solvent Solubility
Ethylene Glycol Ether Slightly Soluble
Ethanol Slightly Soluble
Other Organic Solvents Insoluble

[Data sourced from ChemBK and World dye
variety[1][5]]

Experimental Protocol for Solubility Determination

This section outlines a general experimental methodology for determining the solubility of

Direct Red 75 in a given solvent system. This protocol is based on the standard "shake-flask
method, which is a reliable technique for assessing the solubility of solids in liquids.

3.1 Materials and Equipment

o Direct Red 75 Tetrasodium powder
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Solvent of interest (e.g., deionized water, ethanol)

Analytical balance

Volumetric flasks

Scintillation vials or sealed flasks

Orbital shaker or magnetic stirrer with temperature control

Centrifuge

UV-Vis Spectrophotometer

Syringe filters (e.g., 0.45 um pore size)

Pipettes and standard laboratory glassware

3.2 Procedure

Preparation of Supersaturated Solutions: Add an excess amount of Direct Red 75 powder to
a known volume of the solvent in a sealed flask. The amount should be more than the
anticipated saturation point to ensure a solid phase remains.

Equilibration: Place the sealed flasks in an orbital shaker or on a stirrer with controlled
temperature. Agitate the mixture for a predetermined period (e.g., 24-48 hours) to ensure
that equilibrium is reached between the dissolved and undissolved solute.

Phase Separation: After equilibration, allow the flasks to stand undisturbed to let the excess
solid settle. For solvents where settling is slow, centrifugation can be used to separate the
solid phase from the saturated solution.

Sample Extraction: Carefully extract an aliquot of the clear supernatant using a pipette. To
ensure no solid particles are transferred, pass the aliquot through a syringe filter into a clean
vial.

Dilution: Accurately dilute the filtered saturated solution with the same solvent to a
concentration that falls within the linear range of the UV-Vis spectrophotometer. A calibration
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curve should be prepared beforehand.

o Concentration Measurement: Measure the absorbance of the diluted solution using the UV-
Vis spectrophotometer at the wavelength of maximum absorbance (Amax) for Direct Red 75.

o Calculation: Determine the concentration of the diluted sample using the previously
established calibration curve. Calculate the original concentration in the saturated solution by
accounting for the dilution factor. The final value is expressed as g/L or mol/L.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of Direct Red 75.
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Caption: Workflow for determining dye solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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